Cas no 1396891-67-0 (4-({1-(2E)-3-phenylprop-2-enoylpiperidin-4-yl}methoxy)methylbenzonitrile)

4-({1-(2E)-3-phenylprop-2-enoylpiperidin-4-yl}methoxy)methylbenzonitrile is a synthetic organic compound featuring a piperidine core functionalized with a cinnamoyl group and a benzonitrile-substituted methoxymethyl moiety. Its structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of biologically active molecules. The presence of both aromatic and polar functional groups enhances its versatility for further derivatization. The compound’s well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies. Its stability under standard conditions and compatibility with common organic reactions further contribute to its applicability in research and industrial settings.
4-({1-(2E)-3-phenylprop-2-enoylpiperidin-4-yl}methoxy)methylbenzonitrile structure
1396891-67-0 structure
Product Name:4-({1-(2E)-3-phenylprop-2-enoylpiperidin-4-yl}methoxy)methylbenzonitrile
CAS No:1396891-67-0
MF:C23H24N2O2
MW:360.448865890503
CID:5912241
PubChem ID:71784990
Update Time:2025-05-26

4-({1-(2E)-3-phenylprop-2-enoylpiperidin-4-yl}methoxy)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-({1-(2E)-3-phenylprop-2-enoylpiperidin-4-yl}methoxy)methylbenzonitrile
    • 1396891-67-0
    • AKOS024532366
    • F6111-1910
    • (E)-4-(((1-cinnamoylpiperidin-4-yl)methoxy)methyl)benzonitrile
    • 4-[[1-[(E)-3-phenylprop-2-enoyl]piperidin-4-yl]methoxymethyl]benzonitrile
    • 4-[({1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-yl}methoxy)methyl]benzonitrile
    • Inchi: 1S/C23H24N2O2/c1-27-23(20-10-7-19(17-24)8-11-20)21-13-15-25(16-14-21)22(26)12-9-18-5-3-2-4-6-18/h2-12,21,23H,13-16H2,1H3/b12-9+
    • InChI Key: ACRCWTIUFQZGNI-FMIVXFBMSA-N
    • SMILES: C(#N)C1=CC=C(C(C2CCN(C(=O)/C=C/C3=CC=CC=C3)CC2)OC)C=C1

Computed Properties

  • Exact Mass: 360.183778013g/mol
  • Monoisotopic Mass: 360.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 53.3Ų

4-({1-(2E)-3-phenylprop-2-enoylpiperidin-4-yl}methoxy)methylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Life Chemicals
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